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Compound of Interest

Compound Name: BMS-795311

Cat. No.: B1191595

Get Quote

Executive Summary & Compound Profile

BMS-795311 is a potent, orally bioavailable small-molecule inhibitor of Cholesteryl Ester

Transfer Protein (CETP).[1] Unlike earlier generations of CETP inhibitors (e.g., torcetrapib) that
failed due to off-target toxicity, BMS-795311 belongs to a class of triphenylethanamine
derivatives optimized for high selectivity and metabolic stability.

This guide analyzes the cross-reactivity of BMS-795311 against the major human lipid transfer
proteins: Microsomal Triglyceride Transfer Protein (MTP) and Phospholipid Transfer Protein
(PLTP), as well as its safety profile regarding aldosterone synthase (CYP11B2).

Physicochemical & Pharmacological Profile
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Mechanism of Action: The Lipid Transfer Network

To understand the cross-reactivity risks, one must map the structural and functional
relationships between the target (CETP) and its potential off-targets (MTP, PLTP).

The Target: CETP

CETP facilitates the equimolar exchange of cholesteryl esters (CE) from HDL to VLDL/LDL in
exchange for triglycerides (TG). Inhibition of CETP results in retained CE within HDL particles
(raising HDL-C) and reduced CE in pro-atherogenic LDL particles.

The Off-Targets

o MTP (Microsomal Triglyceride Transfer Protein): Essential for the lipidation of ApoB-48/100 in
the liver and intestine. Inhibition causes hepatic steatosis (fatty liver). BMS-795311 must
NOT inhibit MTP.

e PLTP (Phospholipid Transfer Protein): Transfers phospholipids between VLDL and HDL.
Structural homology to CETP makes it a potential cross-reactivity candidate.
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Visualization: Lipid Transfer Pathways & Inhibition

Points

The following diagram illustrates the distinct roles of CETP and MTP, highlighting where BMS-
795311 acts versus where cross-reactivity would be detrimental.
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Caption: Functional segregation of Lipid Transfer Proteins. BMS-795311 selectively targets
plasma CETP while sparing the intracellular MTP machinery to avoid hepatic steatosis.

Performance Comparison: Selectivity & Cross-
Reactivity

This section compares BMS-795311 against alternative modulators and potential off-targets.

BMS-795311 vs. MTP Inhibitors (Lomitapide)

Cross-reactivity with MTP is the primary safety concern for any lipid modulator.
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BMS-795311 vs. Torcetrapib (The "Aldosterone™ Cross-

Reactivity)

While not a lipid transfer protein, Aldosterone Synthase (CYP11B2) is the critical off-target that

caused the failure of Torcetrapib.

o Torcetrapib: Induced CYP11B2, leading to increased aldosterone and blood pressure.

e BMS-795311: In H295R cells (adrenal model), BMS-795311 (10 uM) does not increase

CYP11B2 mRNA.

e Conclusion: BMS-795311 possesses a "clean” profile regarding this specific, lethal cross-

reactivity seen in first-generation CETP inhibitors.

Experimental Protocols: Measuring Cross-Reactivity
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To validate the selectivity of BMS-795311 in your own laboratory, the following self-validating
protocols are recommended.

Protocol A: CETP Scintillation Proximity Assay (SPA)

Purpose: To confirm potency against the primary target.

e Reagents:
o Source of CETP: Human recombinant CETP or conditioned media from CHO-CETP cells.
o Donor: Biotinylated liposomes containing [3H]-cholesteryl ester.

o Acceptor: Streptavidin-coated SPA beads (or copper-chelated beads if using His-tagged
acceptors).

o Workflow:

o Incubate BMS-795311 (serial dilutions: 0.1 nM to 10 uM) with CETP source for 15 mins at
37°C.

o Add Donor ([3H]-CE) and Acceptor particles.
o Incubate for 2—4 hours at 37°C.

o Mechanism: CETP transfers [3H]-CE from donor to acceptor. Only [3H]-CE bound to the
SPA bead (acceptor) generates a signal.

o Readout: Measure CPM (Counts Per Minute) on a scintillation counter.

o Validation: IC50 should approach 4 nM.

Protocol B: Fluorescence MTP Transfer Assay
(Selectivity Check)

Purpose: To quantify cross-reactivity with MTP.

e Reagents:
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o Purified MTP (commercially available).

o Donor Vesicles: Phosphatidylcholine (PC) / Phosphatidylethanolamine (PE) containing
fluorescent Nitrobenzoxadiazole (NBD)-labeled lipids.

o Acceptor Vesicles: Unlabeled PC/PE vesicles.

o Workflow:
o Prepare Donor and Acceptor vesicles in Buffer A (15 mM Tris, pH 7.4).
o Add BMS-795311 (Test High Concentration: 10 uM) to the reaction plate.
o Add MTP source.[2]
o Monitor fluorescence increase (Excitation 460nm / Emission 530nm) over 30 minutes.

o Mechanism: NBD lipid is quenched in the donor vesicle. When MTP transfers it to the
acceptor, fluorescence increases (de-quenching).

o Interpretation:
» Positive Control (Lomitapide 10 nM): Flat line (No transfer).
= Negative Control (DMSO): Linear increase in fluorescence.

» BMS-795311 (10 uM): Should match the Negative Control (DMSO) slope, indicating 0%
inhibition at high concentrations.

Visualization: Experimental Workflow (SPA)

Signal Generation
w (Proximity Dependent)
Incubate Add [3H]-CE Donor Transfer Reaction -
BMS-795311 + CETP & SPA Beads (37°C, 2-4 hrs) C(ELZ\',’V 'ggﬁgﬁd
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Caption: Workflow for the Scintillation Proximity Assay (SPA) used to determine the IC50 of
BMS-795311 against CETP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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